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Compound of Interest

Compound Name: Solvent Yellow 16

Cat. No.: B056921

An In-depth Technical Guide to Solvent Yellow
16

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core molecular and
physicochemical properties of Solvent Yellow 16, a synthetic monoazo dye. The information is
curated for researchers and professionals in scientific fields requiring detailed chemical data.

Core Molecular Identity

Solvent Yellow 16, also known by synonyms such as Sudan Yellow 3G and C.I. 12700, is a
pyrazolone-based azo dye.[1][2] Its chemical identity is defined by a specific molecular
structure and formula, which dictates its physical and chemical behaviors.

Molecular Structure and Formula

The molecular structure of Solvent Yellow 16 consists of a phenylazo group attached to a
methyl-phenyl-pyrazolone core. Its systematic IUPAC name is 3-Methyl-1-phenyl-4-
(phenyldiazenyl)-1H-pyrazol-5(4H)-one.[1] The dye belongs to the single azo class of
compounds.[3][4]

The chemical formula for Solvent Yellow 16 is Ci16H14N4O. This corresponds to a molecular
weight of approximately 278.31 g/mol .
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Molecular Identifiers

Identifier Value

CAS Number 4314-14-1
C.l. Number 12700
Molecular Formula C16H14N4O
Molecular Weight 278.31 g/mol

3-Methyl-1-phenyl-4-(phenyldiazenyl)-1H-
IUPAC Name yrp y-4-(p y v
pyrazol-5(4H)-one

| Synonyms | Sudan Yellow 3G, Solvent Yellow 3G, Transparent Yellow 3GR, QOil Yellow 205,
Fat Yellow 3G |

Physicochemical Properties

The utility of Solvent Yellow 16 in various applications is determined by its physical and
chemical properties. It is characterized as a greenish-yellow powder or an orange to yellow
solid.

Quantitative Physicochemical Data

Property Value Source(s)
Melting Point 153 - 160 °C
Density 0.37 - 1.23 g/cm3

Good (Grade 6-7 on a scale of

Light Fastness
1-8)

| Heat Resistance | Stable up to 268 °C (in Polystyrene) | |

Solubility Profile at 20°C
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Solvent Solubility (g/L)
Dichloromethane 217.8
Methylbenzene 68.2

Butyl acetate 28.5

Acetone 17.3

Ethyl alcohol 4.0

Data sourced from Xcolor Pigment.

The dye is also reported to be soluble in carbon tetrachloride and insoluble in water and
benzene.

Experimental Protocols
General Manufacturing Process

The industrial synthesis of Solvent Yellow 16 is achieved through a two-step chemical process
involving diazotization followed by an azo coupling reaction.

Methodology:

» Diazotization of Aniline: Aniline is treated with a source of nitrous acid (typically generated in
situ from sodium nitrite and a strong acid like hydrochloric acid) at low temperatures. This
reaction converts the primary aromatic amine group of aniline into a diazonium salt.

e Azo Coupling: The resulting aniline diazonium salt is then reacted with the coupling agent, 3-
Methyl-1-phenyl-1H-pyrazol-5(4H)-one. The coupling reaction occurs at the active methylene
group of the pyrazolone ring, forming the characteristic azo (-N=N-) bridge that links the two
aromatic structures. This final step yields the Solvent Yellow 16 molecule.

« |solation: The product is subsequently filtered and dried to yield the final dye powder.

Below is a diagram illustrating the logical workflow of the synthesis process.
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Starting Materials

3-Methyl-1-phenyl-1H-

Aniline prazol-5(4H)-one

|

\NaNOZ, HCI

Step 1: Diazotization

Aniline Diazonium Splt

Step 2: Azo Coupling

Final Broduct

Solvent Yellow 16

Click to download full resolution via product page

Caption: Synthesis workflow for Solvent Yellow 16.

Applications

Solvent Yellow 16 is primarily utilized as a colorant in a wide range of materials. Its good
solubility in organic solvents and thermal stability make it suitable for coloring plastics (such as
polystyrene, ABS, and PMMA), resins, transparent lacquers, printing inks, and aluminum foil. It
has also been used in cosmetics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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